Relaxation properties of polymers and the physical network model
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC2000v069n03ABEH000554
Abstract
The role of the physical network in the dynamics of macromolecules is considered. It is shown that experimental data are often inconsistent not only quantitatively but also qualitatively with the results obtained in terms of the widespread reptation model based on the concept of network entanglement. Evidence is given indicating that the network of physical bonds is the governing factor in the dynamics of macromolecules. The bibliography includes 218 references.
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